Cas no 12154-95-9 (Cyclopentadienyliron dicarbonyl dimer)

Cyclopentadienyliron dicarbonyl dimer, (C₅H₅)Fe(CO)₂]₂, is an organometallic compound featuring two cyclopentadienyliron dicarbonyl units linked via an iron-iron bond. This dimeric structure provides stability while retaining reactivity, making it useful in catalysis and synthetic applications. Its ability to serve as a precursor for mononuclear iron complexes is advantageous in organic transformations, including carbonylation and C–H activation reactions. The compound’s air-sensitive nature requires handling under inert conditions, but its well-defined reactivity profile allows precise control in stoichiometric and catalytic processes. Its utility in materials science and coordination chemistry further underscores its versatility as a reagent.
Cyclopentadienyliron dicarbonyl dimer structure
12154-95-9 structure
Product Name:Cyclopentadienyliron dicarbonyl dimer
CAS No:12154-95-9
MF:C14H10Fe2O4
MW:353.916806697845
MDL:MFCD00001436
CID:86684
PubChem ID:87566587
Update Time:2026-05-14

Cyclopentadienyliron dicarbonyl dimer Chemical and Physical Properties

Names and Identifiers

    • Cyclopentadienyliron dicarbonyl dimer
    • CYCLOPENTADIENYLIRON DICARBONYL DIMER, 99
    • Bis(dicarbonylcyclopentadienyliron)
    • Bis(cyclopentadienyl)tetracarbonyl Diiron
    • Dicarbonylcyclopentadienyliron dimer
    • Dicyclopentadienyliron dicarbonyl dimer
    • Tetracarbonylbis(cyclopentadienyl)diiron
    • Iron,benzoyldicarbonyl(n5-2,4-cyclopentadien-1-yl)-
    • Dicyclopentadienyltetracarbonyldiiron
    • XJSJEKXJJGHIGW-UHFFFAOYSA-N
    • Cyclopentadienyliron dicarbonyl diMer, 99% 25GR
    • di-mu-carbonyldicarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)diiron
    • dicyclopentadienyl-di-iron tetracarbonyl
    • benzoyldicarbonyl(n5-2,4-cyclopentadien-1-yl)-Iron
    • Bis(cyclopentadienyl)dicarbonyliron
    • Bis(pi-cyclopentadienyldicarbonyl iron)
    • MDL: MFCD00001436
    • Inchi: 1S/2C5H5.4CO.2Fe/c2*1-2-4-5-3-1;4*1-2;;/h2*1-5H;;;;;;/q;;;;2*-1;2*+1
    • InChI Key: DHLWUDJVLCWRGH-UHFFFAOYSA-N
    • SMILES: C1=CCC=C1.C1=CC=C[CH]1.[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Fe].[Fe]

Computed Properties

  • Exact Mass: 355.94300
  • Monoisotopic Mass: 41.995607
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1

Experimental Properties

  • Color/Form: Purple red crystal. Stable in air
  • Melting Point: 194 °C (dec.) (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: It is readily soluble in moderate polar organic solvents such as chloroform and pyridine, but less soluble in carbon tetrachloride and carbon disulfide. It is sparingly soluble in water.
  • Water Partition Coefficient: It is readily soluble in moderate polar organic solvents such as chloroform and pyridine, but less soluble in carbon tetrachloride and carbon disulfide. It is sparingly soluble in water.
  • PSA: 74.60000
  • LogP: 3.43280
  • Solubility: Insoluble in water
  • Sensitiveness: Air & Moisture Sensitive
  • Vapor Pressure: No data available

Cyclopentadienyliron dicarbonyl dimer Security Information

Cyclopentadienyliron dicarbonyl dimer Customs Data

  • HS CODE:29310099

Cyclopentadienyliron dicarbonyl dimer Pricemore >>

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Cyclopentadienyliron dicarbonyl dimer Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Benzene-d6 ;  60 h
Reference
Formation of Silicon-Carbon Bonds by Photochemical Irradiation of (η5-C5H5)Fe(CO)2SiR3 and (η5-C5H5)Fe(CO)2Me to Obtain R3SiMe
Fortier, Skye; Zhang, Yongqiang; Sharma, Hemant K.; Pannell, Keith H., Organometallics, 2010, 29(4), 1041-1044

Cyclopentadienyliron dicarbonyl dimer Raw materials

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Additional information on Cyclopentadienyliron dicarbonyl dimer

Comprehensive Overview of Cyclopentadienyliron Dicarbonyl Dimer (CAS No. 12154-95-9)

The Cyclopentadienyliron dicarbonyl dimer, with the CAS registry number 12154-95-9, is a highly specialized organometallic compound that has garnered significant attention in both academic and industrial research. Known for its unique structural and catalytic properties, this compound is often referred to by its abbreviated name, Fp dimer, in scientific literature. Its molecular formula, C14H10Fe2O4, reflects its dimeric nature, where two cyclopentadienyliron dicarbonyl units are bridged via iron-iron bonds.

One of the most intriguing aspects of Cyclopentadienyliron dicarbonyl dimer is its role in catalysis. Researchers have explored its potential in organic synthesis, particularly in carbon-carbon bond-forming reactions. The compound's ability to act as a precursor for other iron-based catalysts makes it a valuable asset in green chemistry initiatives. With the growing demand for sustainable and eco-friendly chemical processes, Fp dimer has emerged as a topic of interest in discussions about transition metal catalysis and renewable energy applications.

In addition to its catalytic applications, Cyclopentadienyliron dicarbonyl dimer is also studied for its photophysical properties. The compound exhibits interesting behavior under UV-visible light, making it a candidate for research in materials science and optoelectronics. This aligns with current trends in nanotechnology, where scientists are actively searching for novel materials with tailored electronic properties. The dimer's stability and reactivity under various conditions further enhance its appeal for advanced material design.

Another area where 12154-95-9 has shown promise is in the field of coordination chemistry. Its structure serves as a model for understanding metal-ligand interactions, particularly in systems involving cyclopentadienyl ligands. This has implications for the development of new metallocene derivatives, which are widely used in polymerization processes. As industries seek to optimize polymer production, the study of compounds like Fp dimer becomes increasingly relevant.

The synthesis and handling of Cyclopentadienyliron dicarbonyl dimer require specialized knowledge due to its sensitivity to air and moisture. Researchers often employ inert atmosphere techniques, such as Schlenk lines or gloveboxes, to ensure its stability. This aspect of the compound has led to discussions about safe laboratory practices and chemical storage solutions, which are common concerns among professionals in the field.

From a commercial perspective, CAS No. 12154-95-9 is available through chemical suppliers specializing in organometallic compounds. Its pricing and availability are frequently queried by procurement teams in academia and industry. The compound's niche applications mean that it is often produced in small batches, which can influence market dynamics. This has sparked conversations about supply chain resilience and specialty chemical sourcing in online forums and professional networks.

In summary, Cyclopentadienyliron dicarbonyl dimer (CAS No. 12154-95-9) is a multifaceted compound with applications spanning catalysis, materials science, and coordination chemistry. Its study not only advances fundamental scientific knowledge but also addresses contemporary challenges in sustainability and technology. As research continues to uncover new uses for this versatile molecule, its importance in both theoretical and applied chemistry is likely to grow.

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